Cas no 1261598-25-7 (2-(Chloromethyl)-4-iodonaphthalene)

• Product Name: 2-(Chloromethyl)-4-iodonaphthalene
• CAS No: 1261598-25-7
• MF: C₁₁H₈ClI
• MW: 302.538694381714
• CID: 4936206
• Update Time: 2025-10-28

2-(Chloromethyl)-4-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-iodonaphthalene

• Inchi： 1S/C11H8ClI/c12-7-8-5-9-3-1-2-4-10(9)11(13)6-8/h1-6H,7H2
• InChI Key： HFBFOKURZWZSGE-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=CC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2-(Chloromethyl)-4-iodonaphthalene

2-(Chloromethyl)-4-iodonaphthalene: A Comprehensive Overview

2-(Chloromethyl)-4-iodonaphthalene, also known by its CAS number 1261598-25-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a naphthalene ring system substituted with a chloromethyl group at the 2-position and an iodine atom at the 4-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various research and industrial applications.

The naphthalene backbone of 2-(Chloromethyl)-4-iodonaphthalene serves as a versatile platform for further chemical modifications. The chloromethyl group (-CH2Cl) at the 2-position introduces reactivity due to the electron-withdrawing nature of the chlorine atom, while the iodine atom at the 4-position contributes to the compound's stability and potential for further functionalization. This dual substitution pattern makes the compound an excellent candidate for exploring regioselective reactions, such as nucleophilic substitution or electrophilic aromatic substitution.

Recent studies have highlighted the potential of 2-(Chloromethyl)-4-iodonaphthalene in drug discovery. Researchers have utilized its structure as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The iodine substituent has been shown to enhance bioavailability and pharmacokinetic properties, while the chloromethyl group provides a site for further functionalization with bioactive moieties.

In addition to its role in medicinal chemistry, 2-(Chloromethyl)-4-iodonaphthalene has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, further facilitating its exploration in these cutting-edge applications.

The synthesis of 2-(Chloromethyl)-4-iodonaphthalene typically involves multi-step organic reactions. A common approach begins with the preparation of naphthalene derivatives through Friedel-Crafts alkylation or acylation, followed by selective substitution reactions to introduce the chloromethyl and iodine groups. Researchers have recently developed more environmentally friendly and cost-effective methods, leveraging catalytic systems and green chemistry principles to minimize waste and improve yields.

The physical properties of 2-(Chloromethyl)-4-iodonaphthalene are also noteworthy. Its melting point and boiling point are influenced by the electron-withdrawing effects of both substituents, while its solubility in various solvents makes it suitable for both solution-phase and solid-state studies. These properties are critical considerations when designing experiments or industrial processes involving this compound.

In conclusion, 2-(Chloromethyl)-4-iodonaphthalene, with its CAS number 1261598-25-7, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key compound in diverse scientific disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.